2-(2-(4-Methylpiperidin-1-yl)acetamido)-5-phenylthiophene-3-carboxamide

• IUPAC Name: 2-[[2-(4-methylpiperidin-1-yl)acetyl]amino]-5-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C19H23N3O2S/c1-13-7-9-22(10-8-13)12-17(23)21-19-15(18(20)24)11-16(25-19)14-5-3-2-4-6-14/h2-6,11,13H,7-10,12H2,1H3,(H2,20,24)(H,21,23)
• InChI Key: BWASTQMEHNKSRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=C(C=C(S2)C3=CC=CC=C3)C(=O)N
• Molecular Formula: C19H23N3O2S
• Molecular Weight: 357.5 g/mol

Description

This compound is a complex organic molecule that contains a piperidine ring, which is a common structure in many pharmaceuticals. The molecule also contains an acetamido group and a phenylthiophene group, which are common in various organic compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions, including coupling reactions, cyclizations, and substitutions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry, which are commonly used to analyze the structure of organic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. Piperidine derivatives, for example, are known to undergo a variety of intra- and intermolecular reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include determining its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

Future research could involve further exploration of the synthesis methods for this compound, as well as a detailed investigation of its properties and potential applications. This could include testing its biological activity and evaluating its potential as a pharmaceutical compound.